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Compound Name: Tolytriazole Sodium Salt

Cat. No.: B1324519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tolyltriazole sodium salt (CAS No. 64665-57-2), a sodium salt of methyl-1H-benzotriazole, is a

prominent chemical compound primarily utilized for its exceptional corrosion-inhibiting

properties.[1][2] This technical guide provides a comprehensive overview of its chemical and

physical characteristics, synthesis protocols, mechanism of action as a corrosion inhibitor, and

its toxicological profile, tailored for a scientific audience. The information is presented to

facilitate further research and application development.

Chemical and Physical Properties
Tolyltriazole sodium salt is typically supplied as a 45-55% aqueous solution, which is a clear

yellow to amber liquid.[1][3] The properties of the neat compound and its common aqueous

solution are summarized below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Chemical Formula C₇H₆N₃Na [4]

Molecular Weight 155.13 g/mol [4]

Appearance
Amber transparent liquid (as a

50% solution)
[4]

Melting Point -10 °C [5]

Boiling Point 108 °C [5]

Density 1.323 g/cm³ at 20°C [5]

Vapor Pressure 0.001 Pa at 25°C [5]

Water Solubility 664 g/L at 20°C [5]

pKa 8.85 at 20°C [5]

Synthesis of Tolyltriazole Sodium Salt
The industrial synthesis of tolyltriazole sodium salt is a straightforward process primarily

involving the neutralization of tolyltriazole with sodium hydroxide.[2]

Experimental Protocol: Laboratory Scale Synthesis
This protocol is based on common industrial synthesis methods.

Materials:

Tolyltriazole (a mixture of 4-methyl-1H-benzotriazole and 5-methyl-1H-benzotriazole)

Sodium hydroxide (NaOH)

Deionized water

Activated carbon

Procedure:
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In a reaction vessel equipped with a stirrer, charge deionized water followed by tolyltriazole.

While stirring at room temperature, gradually add a concentrated solution of sodium

hydroxide. The addition should be controlled to manage the exothermic reaction.

Continue stirring the mixture for 30 to 60 minutes to ensure the neutralization reaction is

complete.

For decolorization, add a small amount of activated carbon to the solution.

Heat the mixture to 50-60°C and maintain this temperature for approximately 1-1.5 hours

with continuous stirring to facilitate decolorization.

Filter the hot solution to remove the activated carbon and any other solid impurities.

Cool the filtrate to room temperature to obtain the final tolyltriazole sodium salt solution.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Tolyltriazole Sodium Salt.
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Mechanism of Action: Corrosion Inhibition
Tolyltriazole sodium salt is a film-forming corrosion inhibitor, particularly effective for copper and

its alloys.[2] It also offers protection for other metals such as steel, cast iron, cadmium, and

nickel.[6] The primary mechanism involves the formation of a protective, passive film on the

metal surface.[2]

The tolyltriazole anion adsorbs onto the metal surface, forming a durable, polymeric complex

with the metal ions (e.g., Cu(I)). This thin, uniform film acts as a physical barrier, isolating the

metal from corrosive agents in the environment, such as oxygen, water, and aggressive ions.[1]

[4]

Corrosion Inhibition Pathway Diagram
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Caption: Mechanism of corrosion inhibition by Tolyltriazole Sodium Salt.

Experimental Protocol: Evaluation of Corrosion
Inhibition
The effectiveness of tolyltriazole sodium salt as a corrosion inhibitor can be quantified using

electrochemical techniques.
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Equipment:

Potentiostat/Galvanostat with frequency response analysis capability

Three-electrode electrochemical cell (working electrode: copper or alloy sample; reference

electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl; counter electrode: platinum or

graphite)

Corrosive medium (e.g., 3.5% NaCl solution)

Procedure:

Preparation: Polish the working electrode to a mirror finish, degrease with a suitable solvent

(e.g., acetone), rinse with deionized water, and dry.

Open Circuit Potential (OCP): Immerse the electrodes in the corrosive medium (with and

without the inhibitor) and record the OCP until a stable potential is reached (typically 30-60

minutes).

Electrochemical Impedance Spectroscopy (EIS): At the stable OCP, apply a small amplitude

AC signal (e.g., 10 mV) over a frequency range (e.g., 100 kHz to 10 mHz). The data is

plotted as Nyquist and Bode plots to determine the polarization resistance (Rp), which is

inversely proportional to the corrosion rate.

Potentiodynamic Polarization: Scan the potential from a cathodic value to an anodic value

relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1

mV/s).

Analysis: From the polarization curve, determine the corrosion potential (Ecorr) and

corrosion current density (icorr) by Tafel extrapolation. The inhibition efficiency (IE%) can be

calculated using the following formula: IE% = [(icorr(uninhibited) - icorr(inhibited)) /

icorr(uninhibited)] x 100

Toxicological Profile and Biological Interactions
The toxicological effects of tolyltriazole sodium salt are primarily characterized by direct

corrosive and irritant actions rather than interactions with specific biological signaling pathways.
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Acute Toxicity and Irritation
Tolyltriazole sodium salt is harmful if swallowed and causes severe skin burns and eye

damage.[7] Inhalation of mists may cause corrosive damage to the upper respiratory tract and

lungs.

Table 2: Acute Toxicity Data
Endpoint Value Species Route Reference(s)

LD₅₀ 640 mg/kg Rat Oral [1]

Irritation
Severe skin and

eye irritant
N/A Dermal, Ocular [3]

Cellular and Molecular Toxicology
As an industrial chemical, the specific molecular signaling pathways of tolyltriazole sodium salt

have not been extensively studied in the same manner as pharmaceuticals. The observed

toxicity is largely attributed to its corrosive properties, leading to direct cellular damage upon

contact. There is no substantial evidence to suggest that it targets specific enzymatic or

receptor-mediated signaling pathways as its primary mode of toxic action. Its biological

interactions are more broadly related to its ability to chelate metal ions, which could potentially

disrupt biological processes dependent on these ions.[1]

Ecotoxicology
Tolyltriazole and its sodium salt are recognized as environmental contaminants due to their

partial removal during wastewater treatment and low biodegradability.[8] They are considered

toxic to aquatic life with long-lasting effects.[7]

Toxicological Pathway Overview
Given the nature of its toxicity, a "signaling pathway" diagram in the traditional sense is not

applicable. Instead, a logical flow diagram illustrating the progression from exposure to toxic

effect is more appropriate.
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Caption: Logical flow of toxic effects of Tolyltriazole Sodium Salt.

Conclusion
Tolyltriazole sodium salt is a highly effective corrosion inhibitor with well-understood

mechanisms of action based on surface film formation. Its synthesis is a mature and efficient

process. While it possesses a hazardous profile, primarily as a corrosive and irritant, these

risks can be managed with appropriate industrial hygiene and safety protocols. For
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researchers, the compound presents opportunities for the development of enhanced corrosion

protection systems and for further investigation into its environmental fate and potential for

biodegradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1324519?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1324519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

